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An overview of CD161, an emerging immune checkpoint, and its varied expression and

prognostic significance across different malignancies. This guide provides a comparative data

summary, details on experimental validation, and diagrams of its signaling pathway and

analytical workflows.

CD161, encoded by the KLRB1 gene, is a C-type lectin-like receptor recognized as a potential

new immune checkpoint.[1] It is predominantly expressed on natural killer (NK) cells and

various T lymphocyte subsets, including CD4+, CD8+, and γδ T cells.[2][3] Its interaction with

its ligand, CLEC2D (also known as LLT1), can modulate immune cell function, playing a

complex and often context-dependent role in the tumor microenvironment.[4][5] While some

studies point to an inhibitory function, enhancing tumor escape, others suggest a co-stimulatory

role associated with improved anti-tumor immunity.[3][5][6] This guide provides a comparative

analysis of CD161 expression across various cancers, offering insights for researchers and

drug development professionals exploring its potential as a biomarker and therapeutic target.
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The expression of CD161 and its prognostic implications vary significantly among different

cancers. Data from large-scale analyses, such as The Cancer Genome Atlas (TCGA), have

revealed distinct patterns of upregulation and downregulation.
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Cancer Type Abbreviation
CD161
Expression vs.
Normal Tissue

Prognostic
Significance of
High
Expression

References

Adrenocortical

Carcinoma
ACC High Favorable [1][7]

Bladder

Urothelial

Carcinoma

BLCA Low Favorable [1][7]

Breast Invasive

Carcinoma
BRCA Low Favorable [1][7][8]

Cervical

Squamous Cell

Carcinoma

CESC High Favorable [1][7]

Cholangiocarcino

ma
CHOL High Favorable [7][9]

Colon

Adenocarcinoma
COAD Low N/A [1][9]

Esophageal

Carcinoma
ESCA High Unfavorable [1][7]

Glioblastoma

Multiforme
GBM High Favorable [1][7]

Head and Neck

Squamous Cell

Carcinoma

HNSC Low Favorable [1][7]

Kidney Renal

Clear Cell

Carcinoma

KIRC High N/A [1][7]

Kidney Renal

Papillary Cell

Carcinoma

KIRP High Favorable [1][7]
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Acute Myeloid

Leukemia
LAML High N/A [1][7]

Brain Lower

Grade Glioma
LGG High Unfavorable [1][2][7][9]

Liver

Hepatocellular

Carcinoma

LIHC Low Favorable [1][7]

Lung

Adenocarcinoma
LUAD Low Favorable [1][7]

Lung Squamous

Cell Carcinoma
LUSC Low N/A [1]

Ovarian Serous

Cystadenocarcin

oma

OV High Favorable [1][7]

Pancreatic

Adenocarcinoma
PAAD High Favorable [1][7]

Pheochromocyto

ma &

Paraganglioma

PCPG High N/A [1]

Rectum

Adenocarcinoma
READ High Favorable [1][7]

Skin Cutaneous

Melanoma
SKCM High Favorable [1][6][7]

Stomach

Adenocarcinoma
STAD High N/A [1][7]

Testicular Germ

Cell Tumors
TGCT High N/A [1][7]

Thymoma THYM High N/A [1][7]

Uveal Melanoma UVM N/A Unfavorable [2][7][9]
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This table summarizes findings from multiple pan-cancer analyses. "N/A" indicates that a

strong prognostic correlation was not consistently reported in the cited sources.

The CD161-CLEC2D Signaling Pathway
CD161 exerts its function primarily through binding its ligand, CLEC2D, which can be

expressed on tumor cells and antigen-presenting cells.[4] The downstream effects of this

interaction are complex and can lead to either immune activation or inhibition. A key part of the

signaling cascade involves the enzyme acid sphingomyelinase (aSMase), which associates

with the cytoplasmic tail of CD161.[3][5] Ligation of CD161 by CLEC2D can trigger aSMase to

convert sphingomyelin into ceramide, a lipid messenger that subsequently activates the PI3K-

Akt signaling pathway, influencing T-cell proliferation and cytokine production.[3][5] The

ultimate outcome—co-stimulation or inhibition—may depend on the specific immune cell subset

and the broader context of the tumor microenvironment.[5]
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Caption: The CD161 signaling cascade upon ligation with its ligand, CLEC2D.
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Experimental Protocols
The analysis of CD161 in cancer research employs a multi-faceted approach, from large-scale

bioinformatic screening to detailed functional assays.

1. Bioinformatic Analysis of Public Databases:

Methodology: Initial investigation often involves mining RNA-sequencing (RNA-seq) and

clinical data from public repositories like The Cancer Genome Atlas (TCGA) and the

Genotype-Tissue Expression (GTEx) project.[1][10] This allows for a pan-cancer overview of

KLRB1 (CD161) gene expression levels in tumor versus normal tissues and correlation with

patient survival data.[1][9]

Application: Used to identify cancers where CD161 is differentially expressed and may have

prognostic significance, guiding further experimental validation.

2. Protein Expression Analysis:

Immunohistochemistry (IHC):

Methodology: IHC is used to visualize the location and abundance of the CD161 protein in

formalin-fixed, paraffin-embedded tumor tissue sections. Antibodies specific to CD161 are

applied, followed by a detection system that generates a colored product at the site of the

antibody-antigen reaction.[2]

Application: Determines the cellular (e.g., cytoplasm, membrane) and tissue-level

distribution of CD161, confirming expression in both tumor-infiltrating immune cells and

potentially cancer cells.[2][9]

Flow Cytometry:

Methodology: This technique is used to quantify the percentage of cells expressing CD161
within a suspension of single cells, such as from peripheral blood, bone marrow, or

disaggregated tumor tissue.[4] Cells are labeled with fluorescently tagged antibodies

against CD161 and other cell surface markers, then analyzed as they pass through a

laser.
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Application: Essential for identifying the specific immune cell subsets (e.g., CD8+ T cells,

NK cells) that express CD161 in the tumor microenvironment.[11][12]

3. Functional Assays:

In Vitro Co-culture Systems:

Methodology: Immune cells (T cells or NK cells) are co-cultured with cancer cell lines that

express the CD161 ligand, CLEC2D.[4][11] The effect of this interaction is assessed by

measuring immune cell proliferation, cytokine production (e.g., IFN-γ, IL-2), and

cytotoxicity (killing of cancer cells). The addition of a CD161-blocking antibody can reveal

the functional consequence of disrupting the pathway.[4][12]

Application: Directly tests whether the CD161-CLEC2D interaction is inhibitory or

activating for a specific immune cell type against a specific cancer type.

In Vivo Animal Models:

Methodology: Humanized mouse models, which are immunodeficient mice engrafted with

a human immune system and a human tumor, are often used.[11][13] These mice can be

treated with therapeutic agents, such as a CD161-blocking monoclonal antibody, to

evaluate the impact on tumor growth and overall survival.[4]

Application: Provides pre-clinical evidence for the efficacy of targeting CD161 as a cancer

immunotherapy.

4. Single-Cell RNA Sequencing (scRNA-seq):

Methodology: scRNA-seq provides a high-resolution view of gene expression on an

individual cell basis within a tumor.[7] This allows for the precise identification of which cell

populations express KLRB1 and what other genes are co-expressed, revealing the functional

state of these cells.[4][6]

Application: Uncovers the heterogeneity of CD161 expression within the tumor

microenvironment and helps define the characteristics of CD161-positive immune cells, such

as whether they are exhausted, cytotoxic, or have a memory phenotype.[6][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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